Cas no 179552-75-1 (N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine)

N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine structure
179552-75-1 structure
Product Name:N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine
CAS No:179552-75-1
MF:C15H12ClFN4O
MW:318.73338508606
MDL:MFCD30342451
CID:2603785
Update Time:2025-07-26

N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-4-fluorophenyl)-7-Methoxy-6-aminoquinazolin-4-aMine
    • N4-(3-chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine
    • QRZFUQFQXCRJRR-UHFFFAOYSA-N
    • AK543082
    • 6-amino4-(3-chloro-4-fluoroanilino)-7-methoxyquinazoline
    • N4-(3-chloro-4-fluorophenyl)-7-methoxy-4,6-quinazolinediamine
    • 4-(3-chloro-4-fluorophenyl)amino-6-amino-7-methoxyquinazoline
    • N4-(3-Chloro-4-fluoro-phenyl)-7-methoxy-quinazoline-4,6-diamine
    • 6-amino-4-(3-chloro-4
    • N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine
    • MDL: MFCD30342451
    • Inchi: 1S/C15H12ClFN4O/c1-22-14-6-13-9(5-12(14)18)15(20-7-19-13)21-8-2-3-11(17)10(16)4-8/h2-7H,18H2,1H3,(H,19,20,21)
    • InChI Key: QRZFUQFQXCRJRR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OC)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Topological Polar Surface Area: 73.1

Experimental Properties

  • Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 487.3±45.0°C at 760 mmHg
  • Solubility: Insuluble (4.1E-4 g/L) (25 ºC),

N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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Ambeed
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Ambeed
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Ambeed
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Chemenu
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